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Epanolol-d5: A Technical Guide for Researchers
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Epanolol-d5, a deuterated analog of the

beta-blocker Epanolol. It is intended for researchers, scientists, and drug development

professionals who are engaged in bioanalytical method development, pharmacokinetic studies,

and other research requiring precise quantification of Epanolol in biological matrices. This

document details its primary application as an internal standard, its chemical properties, and

provides illustrative experimental protocols and workflows.

Introduction to Epanolol and the Role of Epanolol-
d5
Epanolol is a selective beta-1 adrenergic receptor antagonist that has been investigated for the

treatment of cardiovascular conditions such as hypertension and angina pectoris.[1][2][3][4]

Like other beta-blockers, it exerts its therapeutic effects by blocking the action of

catecholamines at beta-1 receptors in the heart, leading to a decrease in heart rate and cardiac

contractility.[4]

In research and clinical development, the accurate quantification of a drug like Epanolol in

biological samples (e.g., plasma, urine) is crucial for pharmacokinetic and bioequivalence

studies.[5] This is where Epanolol-d5 plays a critical role. Epanolol-d5 is a stable isotope-
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labeled version of Epanolol, meaning that five hydrogen atoms in the molecule have been

replaced with deuterium atoms. This subtle change in mass does not significantly alter its

chemical properties but allows it to be distinguished from the non-labeled Epanolol by mass

spectrometry.[6] Consequently, the primary and pivotal use of Epanolol-d5 in research is as an

internal standard for the quantitative analysis of Epanolol in biological matrices using

techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS).[6][7][8]

The use of a stable isotope-labeled internal standard is considered the gold standard in

bioanalytical method development due to its ability to compensate for variability during sample

preparation and analysis, thereby ensuring the accuracy and precision of the results.[5][6]

Chemical Properties: Epanolol vs. Epanolol-d5
The physical and chemical properties of Epanolol-d5 are nearly identical to those of Epanolol,

with the primary difference being a slight increase in molecular weight due to the presence of

five deuterium atoms.

Property Epanolol Epanolol-d5 (Predicted)

Chemical Formula C₂₀H₂₃N₃O₄[9][10][11][12] C₂₀H₁₈D₅N₃O₄

Molecular Weight 369.41 g/mol [10][11][13] ~374.44 g/mol

IUPAC Name

N-[2-[[3-(2-cyanophenoxy)-2-

hydroxypropyl]amino]ethyl]-2-

(4-hydroxyphenyl)acetamide[9]

N-[2-[[3-(2-cyanophenoxy)-2-

hydroxypropyl]amino]ethyl]-2-

(4-hydroxyphenyl)acetamide-

d5

CAS Number 86880-51-5[11][13][14] Not available

Melting Point 118-120 °C[13] ~118-120 °C

Boiling Point 689.7±55.0 °C (Predicted)[13] ~689.7±55.0 °C (Predicted)

pKa 9.87±0.15 (Predicted)[13] ~9.87±0.15 (Predicted)

Solubility Soluble in DMSO[13] Soluble in DMSO
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Experimental Protocol: Quantification of Epanolol in
Human Plasma using Epanolol-d5
The following is a representative experimental protocol for the quantification of Epanolol in

human plasma using Epanolol-d5 as an internal standard with LC-MS/MS. This protocol is

based on established bioanalytical methods for similar small molecule drugs.[6][15][16]

Materials and Reagents
Epanolol reference standard

Epanolol-d5 internal standard (IS)

Human plasma (with anticoagulant, e.g., K₂EDTA)

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

96-well plates or microcentrifuge tubes

Preparation of Solutions
Stock Solutions (1 mg/mL): Prepare stock solutions of Epanolol and Epanolol-d5 by

dissolving the accurately weighed compounds in methanol.

Working Standard Solutions: Prepare a series of working standard solutions of Epanolol by

serially diluting the stock solution with a methanol/water mixture (e.g., 50:50 v/v) to create

calibration standards.

Internal Standard Working Solution (100 ng/mL): Prepare a working solution of Epanolol-d5
by diluting its stock solution with methanol.

Sample Preparation (Protein Precipitation)
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Aliquot 100 µL of plasma samples (calibration standards, quality control samples, and

unknown samples) into a 96-well plate or microcentrifuge tubes.

Add 10 µL of the Epanolol-d5 internal standard working solution (100 ng/mL) to each well,

except for the blank samples (to which 10 µL of methanol is added).

Add 300 µL of cold acetonitrile to each well to precipitate the plasma proteins.

Vortex the plate for 2 minutes.

Centrifuge the plate at 4000 rpm for 10 minutes at 4°C.

Transfer 200 µL of the supernatant to a clean 96-well plate.

Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue with 200 µL of the mobile phase (e.g., 80:20 water:acetonitrile with

0.1% formic acid).

Vortex briefly and inject a portion (e.g., 5-10 µL) into the LC-MS/MS system.

LC-MS/MS Conditions
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Parameter Condition

LC System UPLC or HPLC system

Column
C18 reverse-phase column (e.g., 50 x 2.1 mm,

1.8 µm)

Mobile Phase A Water with 0.1% Formic Acid

Mobile Phase B Acetonitrile with 0.1% Formic Acid

Gradient

Start with 5% B, ramp to 95% B over 3 minutes,

hold for 1 minute, return to 5% B and equilibrate

for 1 minute.

Flow Rate 0.4 mL/min

Column Temperature 40°C

MS System Triple quadrupole mass spectrometer

Ionization Mode Positive Electrospray Ionization (ESI+)

MRM Transitions

Epanolol: [M+H]⁺ > fragment ion (e.g., m/z

370.2 > fragment) Epanolol-d5: [M+H]⁺ >

fragment ion (e.g., m/z 375.2 > fragment)

Collision Energy Optimized for each transition

Note: The exact MRM transitions and collision energies would need to be determined

experimentally by infusing the pure compounds into the mass spectrometer.

Visualizations
Bioanalytical Workflow for Epanolol Quantification

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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